Solubility profile of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol in organic solvents
Solubility profile of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol in organic solvents
An In-depth Technical Guide
Solubility Profile of (2,3-dihydro-1H-inden-1-yl)methanol in Organic Solvents
Executive Summary
The precise determination of a compound's solubility in various organic solvents is a cornerstone of pharmaceutical development, influencing everything from synthesis and purification to formulation and bioavailability.[1] This guide provides a comprehensive technical overview of the principles and methodologies for establishing the solubility profile of (2,3-dihydro-1H-inden-1-yl)methanol .
Initially, it is critical to address the nomenclature of the requested topic, "1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol." This name describes a geminal diol, a chemical structure that is typically unstable and readily dehydrates. Therefore, this whitepaper will focus on a stable, structurally related isomer: (2,3-dihydro-1H-inden-1-yl)methanol (CAS No. 1196-17-4), which is presumed to be the compound of interest.[2]
This document delineates the theoretical framework underpinning solubility, explores robust experimental protocols for both equilibrium and kinetic solubility determination, and presents an anticipated solubility profile based on the molecule's physicochemical properties. The methodologies described herein are designed to be self-validating systems, ensuring the generation of reliable and reproducible data crucial for advancing drug development programs.[3]
Theoretical Framework for Solubility
The solubility of a solute in a solvent is governed by the interplay of intermolecular forces between the solute-solute, solvent-solvent, and solute-solvent molecules. The fundamental principle of "like dissolves like" serves as a primary guide, where substances with similar polarities and hydrogen bonding capabilities tend to be miscible.
Physicochemical Properties of (2,3-dihydro-1H-inden-1-yl)methanol
To predict its solubility, we must first analyze the structure of (2,3-dihydro-1H-inden-1-yl)methanol.
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Structure: The molecule consists of a bicyclic indane core, which is largely nonpolar and aromatic/aliphatic in character, fused to a primary alcohol group (-CH₂OH).
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Identifiers:
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Polarity: The hydroxyl (-OH) group is highly polar and capable of acting as both a hydrogen bond donor and acceptor. This feature will dominate its interactions with polar solvents. The indane moiety provides a significant nonpolar character, which will influence its solubility in less polar environments.
Predictive Solubility Models
While experimental determination is the gold standard, theoretical models can provide valuable initial estimates.
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Hansen Solubility Parameters (HSP): This model deconstructs the total cohesive energy of a substance into three components: dispersion forces (δD), polar forces (δP), and hydrogen bonding (δH).[5] A solvent is likely to dissolve a solute if their respective HSP values are similar. The distance (Ra) between the HSP coordinates of the solute and solvent in "Hansen space" can be calculated, with smaller distances indicating higher affinity.[6] For (2,3-dihydro-1H-inden-1-yl)methanol, we would expect a significant δP and δH due to the hydroxyl group, and a moderate δD from the indane core.
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LogP (Partition Coefficient): The LogP value, representing the ratio of a compound's concentration in octanol versus water, is a key measure of lipophilicity.[1] While not a direct measure of solubility in organic solvents, a higher LogP generally suggests better solubility in nonpolar organic solvents.
Anticipated Solubility Profile
Based on the chemical structure and the principles of intermolecular forces, a qualitative solubility profile for (2,3-dihydro-1H-inden-1-yl)methanol can be predicted. This serves as a hypothesis to be confirmed by the experimental methods outlined in the next section.
| Solvent Class | Example Solvents | Predicted Solubility | Rationale |
| Polar Protic | Methanol, Ethanol | High | The hydroxyl group of the solute can form strong hydrogen bonds with the solvent molecules, readily overcoming the solute-solute interactions.[7] |
| Polar Aprotic | DMSO, Acetonitrile | High to Moderate | Strong dipole-dipole interactions between the solvent and the solute's hydroxyl group will facilitate dissolution. Solubility may be slightly lower than in protic solvents due to the lack of solvent hydrogen bond donation. |
| Nonpolar Aromatic | Toluene, Benzene | Low to Moderate | The nonpolar indane core will have favorable π-π stacking interactions with aromatic solvents, but the highly polar hydroxyl group will be poorly solvated, limiting overall solubility. |
| Nonpolar Aliphatic | Hexane, Cyclohexane | Low | Only weak van der Waals forces exist between the solvent and the nonpolar part of the solute. These are insufficient to overcome the strong hydrogen bonding between solute molecules, resulting in poor solubility. |
Experimental Determination of Solubility
Accurate solubility data is acquired through rigorous experimental protocols. The choice between methods depends on the stage of drug development; high-throughput kinetic assays are common in early discovery, while the more resource-intensive equilibrium methods are required for later-stage development and regulatory submissions.[3][8]
Equilibrium Solubility Determination (Shake-Flask Method)
This method is considered the "gold standard" for determining thermodynamic solubility, which is the saturation concentration of the most stable crystalline form of a compound in a solvent at equilibrium.[8]
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Preparation: Add an excess amount of solid (2,3-dihydro-1H-inden-1-yl)methanol to a known volume of the selected organic solvent in a sealed vial. The presence of undissolved solid at the end of the experiment is crucial to ensure saturation.
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Equilibration: Agitate the vials at a constant, controlled temperature (e.g., 25°C or 37°C) for a sufficient period to reach equilibrium. This can take anywhere from 24 to 72 hours.[9] It is advisable to sample at multiple time points (e.g., 24, 48, 72 hours) to confirm that the concentration has reached a plateau.[10]
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Phase Separation: Separate the undissolved solid from the saturated solution. This is typically achieved by centrifugation followed by careful filtration of the supernatant through a low-binding filter (e.g., 0.22 µm PTFE).
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Quantification: Accurately dilute an aliquot of the clear, saturated filtrate with a suitable mobile phase.
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Analysis: Determine the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.
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Calculation: Report the final solubility in units such as mg/mL or mol/L.
Caption: Workflow for the Shake-Flask Equilibrium Solubility Method.
Kinetic Solubility Screening (Nephelometry)
Kinetic solubility measures the concentration at which a compound precipitates from a supersaturated solution, often created by diluting a concentrated DMSO stock into an aqueous or organic medium. It is a high-throughput method used to rank compounds in early discovery.[3]
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Stock Solution: Prepare a high-concentration stock solution of (2,3-dihydro-1H-inden-1-yl)methanol in 100% DMSO (e.g., 10 mM).
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Assay Plate Preparation: Dispense the selected organic solvents into the wells of a microplate (e.g., 96- or 384-well).
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Compound Addition: Use a liquid handler to perform serial additions of the DMSO stock solution into the solvent-containing wells, creating a range of concentrations.
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Precipitation Detection: Immediately after addition, measure the amount of light scattering in each well using a microplate nephelometer. An increase in scattered light indicates the formation of a precipitate.[3]
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Data Analysis: The kinetic solubility is defined as the concentration at which the light scattering signal rises significantly above the background. This provides a rapid assessment of solubility for a large number of compounds or conditions.
Caption: High-Throughput Kinetic Solubility Workflow using Nephelometry.
Conclusion
This guide has established a robust framework for determining the solubility profile of (2,3-dihydro-1H-inden-1-yl)methanol. By combining theoretical predictions based on its molecular structure with rigorous experimental protocols, researchers can generate the high-quality, reliable data essential for informed decision-making in the drug development pipeline. The shake-flask method remains the definitive standard for thermodynamic solubility, while high-throughput kinetic screens offer invaluable speed for early-stage compound triage. A systematic application of these methodologies will ensure a thorough understanding of the compound's behavior in various organic media, paving the way for successful formulation and clinical advancement.
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